![molecular formula C15H15N5O3S B2359340 N-(4-methoxyphenyl)-2-[(5-methyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetamide CAS No. 877638-84-1](/img/structure/B2359340.png)
N-(4-methoxyphenyl)-2-[(5-methyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetamide
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Description
N-(4-methoxyphenyl)-2-[(5-methyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C15H15N5O3S and its molecular weight is 345.38. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Antimicrobial Activities
Synthesis of new analogs and evaluation of their anticancer and antimicrobial activities demonstrate the versatility of triazolo[4,3-a]pyrimidin derivatives. For instance, analogs of 3-methyl-[1,2,4]triazolo[3,4-a]phthalazines have been synthesized and tested for inhibition activity against cancer cell lines, showing potential as anticancer agents. These compounds have also been screened for antimicrobial activities, indicating their broad applicability in addressing various diseases (Kumar et al., 2019).
Anti-Inflammatory and Analgesic Agents
Novel compounds derived from visnaginone and khellinone, including those related to the triazolopyrimidin structure, have shown significant analgesic and anti-inflammatory activities. These findings suggest potential applications in the development of new therapeutic agents for inflammatory diseases (Abu‐Hashem et al., 2020).
Synthesis of β-lactam Antibiotics
The compound's structural motif is useful in the synthesis of key intermediates for β-lactam antibiotics, highlighting its significance in the development of new antibacterial agents. This application underscores the compound's role in addressing antibiotic resistance and advancing infectious disease treatment (Cainelli et al., 1998).
Imaging and Diagnostic Applications
Related structures have been utilized in the synthesis of selective radioligands for imaging applications, such as PET imaging of the translocator protein. These developments showcase the potential of triazolopyrimidin derivatives in diagnostic imaging and the study of diseases at the molecular level (Dollé et al., 2008).
Anticancer Effects and Toxicity Reduction
Modifications of triazolopyrimidin derivatives have demonstrated remarkable anticancer effects with reduced toxicity, suggesting an avenue for the development of safer anticancer therapeutics. The structural manipulation of these compounds to enhance efficacy while minimizing adverse effects is a critical area of ongoing research (Wang et al., 2015).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[(5-methyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-9-7-12(21)17-14-18-19-15(20(9)14)24-8-13(22)16-10-3-5-11(23-2)6-4-10/h3-7H,8H2,1-2H3,(H,16,22)(H,17,18,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XECSMAPUIQUHTI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=NN=C(N12)SCC(=O)NC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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